Cas no 1807027-29-7 (Ethyl 3-bromo-2-cyano-6-methoxybenzoate)

• Product Name: Ethyl 3-bromo-2-cyano-6-methoxybenzoate
• CAS No: 1807027-29-7
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948369
• Update Time: 2025-06-07

Ethyl 3-bromo-2-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-6-methoxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-3-16-11(14)10-7(6-13)8(12)4-5-9(10)15-2/h4-5H,3H2,1-2H3
• InChI Key： VYXOTGVFZVSYIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OCC)C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-bromo-2-cyano-6-methoxybenzoate

Ethyl 3-bromo-2-cyano-6-methoxybenzoate (CAS No. 1807027-29-7): A Comprehensive Overview

Ethyl 3-bromo-2-cyano-6-methoxybenzoate (CAS No. 1807027-29-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzoate core with bromine, cyano, and methoxy substituents, makes it a versatile building block for drug discovery and material science applications.

The Ethyl 3-bromo-2-cyano-6-methoxybenzoate molecule exhibits distinct chemical characteristics that contribute to its utility in synthetic chemistry. The presence of a bromine atom at the 3-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the cyano group at the 2-position introduces a polar electron-withdrawing effect, which can influence the compound's solubility and interaction with biological targets. The methoxy group at the 6-position provides another site for modification, enabling the creation of diverse derivatives with tailored properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds like Ethyl 3-bromo-2-cyano-6-methoxybenzoate. Researchers have been investigating its role in developing novel therapeutic agents targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, and anticancer properties. The structural features of the molecule allow it to interact with biological pathways in multiple ways, making it a promising candidate for further investigation.

The synthesis of Ethyl 3-bromo-2-cyano-6-methoxybenzoate involves a series of well-established organic reactions. Typically, it is prepared through the bromination of an appropriately substituted benzoic acid derivative followed by esterification. The cyano group is often introduced via cyanation reactions, which can be achieved using copper(I) cyanide or other cyanating agents. The methoxy group is typically incorporated during the initial synthesis or through subsequent methylation reactions. These synthetic pathways highlight the compound's accessibility and its potential for large-scale production.

One of the most compelling aspects of Ethyl 3-bromo-2-cyano-6-methoxybenzoate is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological activity. For example, modifications at the bromine or cyano positions have led to derivatives that exhibit improved binding affinity to specific biological targets. Additionally, the methoxy group has been used to fine-tune solubility and metabolic stability, crucial factors for drug efficacy and safety.

The chemical reactivity of Ethyl 3-bromo-2-cyano-6-methoxybenzoate also makes it valuable in material science applications. Its ability to undergo various functionalization reactions allows for the creation of advanced materials with specific properties. For instance, researchers have explored its use in designing polymers and coatings that exhibit enhanced durability or biodegradability. These applications underscore the compound's broad utility beyond pharmaceuticals.

In conclusion, Ethyl 3-bromo-2-cyano-6-methoxybenzoate (CAS No. 1807027-29-7) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structural features enable diverse synthetic modifications, making it a valuable intermediate for drug discovery and material development. As research continues to uncover new applications for this compound, its importance in advancing scientific and technological innovation is likely to grow.